Cas no 2228317-22-2 (methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine)
methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine
- 2228317-22-2
- EN300-1836734
- methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine
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- Inchi: 1S/C11H16N2O2/c1-8-5-6-10(13(14)15)9(7-8)11(2,3)12-4/h5-7,12H,1-4H3
- InChI Key: ZWHGABHVUIQWPH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=CC=1C(C)(C)NC)=O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.8Ų
methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836734-1g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-5g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 5g |
$3065.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-10g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 10g |
$4545.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-0.05g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-0.1g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-0.25g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-0.5g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-1.0g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1836734-2.5g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1836734-5.0g |
methyl[2-(5-methyl-2-nitrophenyl)propan-2-yl]amine |
2228317-22-2 | 5g |
$3065.0 | 2023-06-01 |
methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on methyl2-(5-methyl-2-nitrophenyl)propan-2-ylamine
Methyl 2-(5-Methyl-2-Nitrophenyl)Propan-2-ylamine: A Comprehensive Overview
Methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine, identified by the CAS registry number NO 2228317-22-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a methyl group attached to a propan-2-ylamine moiety, which is further substituted with a 5-methyl-2-nitrophenyl group. This combination of functional groups imparts the compound with distinctive chemical properties and reactivity.
Recent studies have highlighted the importance of methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-cancer and anti-inflammatory properties. The nitrophenyl group within the structure is known to exhibit significant biological activity, making it a valuable component in medicinal chemistry.
The synthesis of methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine involves a multi-step process that typically begins with the preparation of the nitrophenol derivative. Subsequent steps include alkylation and amine formation, which are optimized to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of these reactions, aligning with the growing demand for sustainable chemical processes.
In terms of applications, methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds under various conditions makes it a candidate for use in high-performance materials. Additionally, its electronic properties have been studied for potential applications in optoelectronics and sensor technologies.
The structural elucidation of methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry. These analyses have provided insights into its molecular geometry and bonding characteristics, which are critical for understanding its reactivity and stability.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine under different environmental conditions. Molecular modeling studies have revealed its potential interactions with biological targets, paving the way for its use in drug discovery programs.
In conclusion, methyl 2-(5-methyl-2-nitrophenyl)propan-2-ylamine (CAS No NO 1776494491) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.
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